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Compound of Interest

Compound Name: Ethyl glycolate

Cat. No.: B046733

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ethyl glycolate, a versatile organic
compound with significant applications in the pharmaceutical, agrochemical, and polymer
industries. This document outlines its chemical identity, physicochemical properties, synthesis
methodologies, and its role in relevant metabolic pathways.

Chemical Identity and Properties

Ethyl glycolate, also known by its IUPAC name ethyl 2-hydroxyacetate, is the ethyl ester of
glycolic acid.[1] It is a colorless liquid with a characteristic ethereal, fruity odor.[2][3]

CAS Number: 623-50-7[4][5]

IUPAC Name: ethyl 2-hydroxyacetate[6]

Physicochemical Properties

A summary of the key physicochemical properties of ethyl glycolate is presented in Table 1.
This data is essential for its handling, application in chemical synthesis, and for the
development of analytical methods.
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Property Value Reference(s)
Molecular Formula C4H803 [415]
Molecular Weight 104.10 g/mol [6]

Boiling Point 158-159 °C [2][4]

Density 1.1 g/mLat 25 °C [2][4]
Refractive Index n20/D 1.419 [2][4]

Flash Point 62 °C (143.6 °F) - closed cup

Water Solubility Very soluble [2][4]

Soluble in ethanol, methanol,

Solubility in Organic Solvents acetone, and ethyl acetate.[2]

[3]4]

Synthesis of Ethyl Glycolate

Ethyl glycolate can be synthesized through several chemical routes. The two most common
and industrially relevant methods are the Fischer esterification of glycolic acid with ethanol and
the catalytic hydrogenation of diethyl oxalate.

Experimental Protocol: Esterification of Glycolic Acid

This method involves the direct reaction of glycolic acid with ethanol in the presence of an acid
catalyst to form ethyl glycolate and water.

Materials:

e Glycolic acid

» Absolute ethanol

e Acid catalyst (e.g., perfluorosulfonic acid resin, sulfuric acid)[1][7]

e Water-carrying agent (e.g., benzene, toluene)[7]
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Procedure:

 In areaction vessel equipped with a reflux condenser and a water separator (e.g., Dean-
Stark apparatus), combine glycolic acid and an excess of absolute ethanol (a molar ratio of
approximately 1:3 is recommended).[7]

e Add a suitable water-carrying agent to the mixture.
¢ Introduce the acid catalyst to the reaction mixture.

o Heat the mixture to reflux. The water produced during the esterification will be azeotropically
removed and collected in the water separator, driving the equilibrium towards the product
side.

« Continue the reflux until no more water is collected in the separator, indicating the
completion of the reaction.[7]

 After cooling, filter the reaction mixture to remove the catalyst.

e The excess ethanol and the water-carrying agent are removed from the filtrate by distillation,
typically under reduced pressure.

e The crude ethyl glycolate is then purified by fractional distillation under reduced pressure to
yield the pure product.[7]

Experimental Protocol: Hydrogenation of Diethyl
Oxalate

This method involves the selective hydrogenation of diethyl oxalate to produce ethyl glycolate.
This process can be controlled to favor the formation of ethyl glycolate over the complete
hydrogenation to ethylene glycol.

Materials:
» Diethyl oxalate

e Hydrogen gas
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e Hydrogenation catalyst (e.g., copper-based catalysts like copper chromite or supported
copper catalysts)[8]

e Solvent (optional, the reaction can be carried out in the vapor phase)

Procedure:

The hydrogenation is typically performed in a fixed-bed reactor packed with the
hydrogenation catalyst.

e The catalyst is activated according to the manufacturer's specifications, which often involves
reduction under a hydrogen stream at an elevated temperature.

o Diethyl oxalate is vaporized and mixed with a stream of hydrogen gas. The molar ratio of
hydrogen to diethyl oxalate is a critical parameter and is generally kept high to ensure
efficient conversion.[8]

e The gas mixture is passed through the heated catalyst bed. The reaction temperature and
pressure are carefully controlled to optimize the selectivity towards ethyl glycolate. Typical
conditions can range from 180-250°C and pressures from 20-50 atm.

e The product stream exiting the reactor is cooled to condense the liquid products, which
include ethyl glycolate, unreacted diethyl oxalate, ethanol, and ethylene glycol.

» The ethyl glycolate is then separated from the other components and purified by fractional
distillation.

Role in Metabolic Pathways

Ethyl glycolate is readily hydrolyzed in biological systems to glycolic acid and ethanol.[1]
Glycolic acid is a key intermediate in several metabolic pathways, most notably the glyoxylate
cycle, which is a variation of the tricarboxylic acid (TCA) cycle. An engineered metabolic
pathway in microorganisms like E. coli, known as the modified glyoxylate shunt, is utilized for
the biotechnological production of glycolic acid.[9]

Below is a diagram illustrating the key steps in a modified glyoxylate shunt for the production of
glycolic acid.
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Figure 1. Simplified diagram of the modified glyoxylate shunt for glycolic acid production.

Applications in Research and Drug Development

Ethyl glycolate serves as a crucial building block in organic synthesis, particularly in the
pharmaceutical and agrochemical sectors.[2][10] Its bifunctional nature, containing both a
hydroxyl and an ester group, allows for a wide range of chemical transformations.

o Pharmaceutical Intermediate: It is a key starting material for the synthesis of various complex
organic molecules and active pharmaceutical ingredients (APIs).[1]

» Agrochemical Synthesis: Ethyl glycolate is used as an intermediate in the production of
certain herbicides and pesticides.[1]
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e Polymer Chemistry: It is employed in the synthesis of biodegradable polymers, such as
poly(glycolic acid) (PGA) and its copolymers, which have applications in medical sutures,
drug delivery systems, and tissue engineering.[1]

e Solvent: Due to its favorable properties, it can also be used as a specialty solvent in various
chemical processes.[2][11]

The continued availability of high-purity ethyl glycolate is essential for advancing research and
development in these critical areas. Its versatility ensures its role as a valuable component in
the toolbox of synthetic chemists and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046733#cas-number-and-iupac-name-for-ethyl-
glycolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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